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Abstract: This document provides an in-depth technical examination of Methyl 2-
cyclopropylacetate (CAS 34108-21-9), a valuable ester incorporating the unique cyclopropyl
moiety. We will explore its fundamental physicochemical and spectroscopic properties, detalil
established synthetic methodologies, analyze its chemical reactivity, and discuss its
significance as a building block in modern organic synthesis, particularly within the
pharmaceutical industry. This guide is intended for researchers, chemists, and drug
development professionals seeking a comprehensive understanding of this versatile chemical
intermediate.

Core Molecular Profile and Physicochemical
Properties

Methyl 2-cyclopropylacetate is an organic compound characterized by a methyl ester
functional group attached to an acetic acid backbone, which is substituted with a cyclopropyl
ring at the alpha position. The presence of the strained three-membered cyclopropane ring
imparts unique conformational rigidity and electronic properties that are increasingly sought
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after in medicinal chemistry to enhance metabolic stability, binding affinity, and potency of drug
candidates[1].

1.1. Nomenclature and Chemical Identifiers

IUPAC Name: methyl 2-cyclopropylacetate[]

o Synonyms: Methyl cyclopropylacetate, Cyclopropaneacetic acid methyl ester[2]
e CAS Number: 34108-21-9[2]

e Molecular Formula: CeH1002[2]

e SMILES: COC(=0)CC1CC1[2]

e InChiKey: CRBILHZMYDIQRQ-UHFFFAOYSA-N[2]

1.2. Physicochemical Data Summary

The following table summarizes the key physical and chemical properties of Methyl 2-
cyclopropylacetate, compiled from authoritative databases.

Property Value Source
Molecular Weight 114.14 g/mol [2]
Appearance Flammable liquid [2]

129-134 °C (at normal

Boiling Point [3]
pressure)
Covalently-Bonded Unit Count 1 [2]
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor
2 PubChem
Count
Rotatable Bond Count 2 PubChem
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Spectroscopic Characterization

Spectroscopic analysis is fundamental for the unambiguous identification and quality control of
Methyl 2-cyclopropylacetate. The key spectral features are derived from its constituent
functional groups: the cyclopropyl ring, the methylene bridge, and the methyl ester.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

e 1H NMR: The proton NMR spectrum is highly characteristic. The methoxy group of the ester
appears as a sharp singlet. The protons on the cyclopropyl ring and the adjacent methylene
group create a complex multiplet in the upfield region, a hallmark of the strained ring system.
A published spectrum reports the following key shifts:

o 0 3.52 (s, 3H, -OCHs): The singlet for the methyl ester protons.

o 0 2.05 (d, J=6.5Hz, 2H, -CH2-): The doublet for the methylene protons adjacent to the
cyclopropyl ring.

o 0 0.01-1.30 (m, 5H, -c-CsHs): The complex multiplet corresponding to the five protons on
the cyclopropyl ring[3].

e 13C NMR: The carbon spectrum complements the proton data, with characteristic signals for
the carbonyl carbon, the methoxy carbon, and the unique upfield signals for the cyclopropyl
carbons.

2.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify key functional groups. The spectrum of Methyl 2-
cyclopropylacetate is dominated by a strong absorption band characteristic of the ester
carbonyl group.

e ~1740 cm~1 (C=0 stretch): A strong, sharp peak indicating the presence of the ester
carbonyl group.

e ~3000-2850 cm~1 (C-H stretch): Signals corresponding to the sp® C-H bonds of the methyl,
methylene, and cyclopropyl groups.
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e ~1200-1000 cm~1 (C-O stretch): Bands associated with the C-O single bonds of the ester.
2.3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule, confirming its elemental composition.

e Molecular lon (M*): A peak at m/z = 114, corresponding to the molecular weight of the
compound (CeH1002)[2].

o Key Fragments: Common fragmentation pathways for esters include the loss of the alkoxy
group (-OCHs, m/z = 31) or the entire ester group. Alpha-cleavage adjacent to the
cyclopropyl ring can also occur.

Synthesis and Manufacturing Protocols

The synthesis of Methyl 2-cyclopropylacetate can be achieved through several routes. One
efficient and high-yield method involves the palladium-catalyzed cyclopropanation of an
unsaturated precursor with diazomethane.

3.1. Palladium-Catalyzed Cyclopropanation

A particularly effective synthesis involves the reaction of vinylacetic acid with an excess of
diazomethane, catalyzed by Palladium(ll) acetate. This method has the dual advantage of
performing both the cyclopropanation of the double bond and the esterification of the carboxylic
acid in a single process, resulting in a nearly quantitative yield[3].

Caption: Fig. 1: Palladium-catalyzed synthesis.
3.2. Detailed Experimental Protocol: Cyclopropanation and Esterification

The following protocol is adapted from the literature for the synthesis of Methyl 2-
cyclopropylacetate[3].

Materials:

 Vinylacetic acid
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» Diazomethane in ether solution
o Palladium(ll) acetate (catalyst)
e Anhydrous diethyl ether
Procedure:

Dissolve vinylacetic acid in anhydrous diethyl ether in a flask equipped with a magnetic
stirrer and cooled in an ice bath.

Add a catalytic amount of Palladium(Il) acetate to the solution.

Slowly add an ethereal solution of diazomethane (in molar excess) to the stirred reaction
mixture. The addition should be controlled to maintain a gentle evolution of nitrogen gas.

Continue the addition until the yellow color of diazomethane persists, indicating the reaction
is complete.

Allow the reaction mixture to warm to room temperature and stir for an additional 30 minutes.

Carefully guench any remaining diazomethane by the dropwise addition of acetic acid until
the nitrogen evolution ceases and the solution becomes colorless.

Wash the ethereal solution with a saturated sodium bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure.

The crude product can be purified by distillation to yield pure Methyl 2-cyclopropylacetate.

Chemical Reactivity and Mechanistic Pathways

The reactivity of Methyl 2-cyclopropylacetate is governed by its two primary functional
components: the ester group and the cyclopropyl ring.

o Ester Group Reactivity: The ester is susceptible to standard transformations. It can be
hydrolyzed under acidic or basic conditions to yield cyclopropylacetic acid. Reduction,
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typically with a powerful reducing agent like lithium aluminum hydride (LiAlH4), will afford 2-
cyclopropylethanol.

Caption: Fig. 2: Hydrolysis of the ester.

e Cyclopropyl Ring Reactivity: The cyclopropane ring is a saturated system but possesses
significant ring strain (~27 kcal/mol) and "pi-character," allowing it to undergo reactions
typically associated with alkenes, such as ring-opening under certain conditions (e.g., with
strong acids or via radical mechanisms)[4]. However, under many standard synthetic
conditions, the ring is robust and serves as a stable, conformationally restricted scaffold.

Applications in Research and Drug Development

The true value of Methyl 2-cyclopropylacetate lies in its utility as a synthetic intermediate.
The cyclopropyl motif is a "privileged" structural element in modern drug design.

5.1. A Bioisostere and Conformational Lock

The cyclopropyl group is often used as a bioisostere for a gem-dimethyl group or a double
bond. Its rigid structure helps to lock the conformation of a molecule, which can lead to more
selective binding to a biological target and reduce off-target effects[1]. This conformational
constraint can also protect adjacent chemical bonds from metabolic degradation, thereby
improving the pharmacokinetic profile of a drug candidate[1].

5.2. Intermediate for Active Pharmaceutical Ingredients (APIs)

While Methyl 2-cyclopropylacetate itself is not an API, its derivatives are crucial
intermediates. For instance, related structures like Methyl [1-
(sulfanylmethyl)cyclopropyl]acetate are key building blocks in the synthesis of Montelukast, a
widely used medication for the treatment of asthma and allergies[5][6]. This highlights the
industrial relevance of the cyclopropylacetate framework in constructing complex
pharmaceutical agents. The unique properties of the cyclopropyl ring are leveraged to achieve
the desired biological activity and drug-like properties in the final product[7].

Safety, Handling, and Storage

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://pubs.rsc.org/en/content/articlelanding/1969/j1/j19690001400
https://www.benchchem.com/product/b1267312/docs?utm_src=pdf-body#a-technical-guide-to-methyl-2-cyclopropylacetate-properties-synthesis-and-applications
https://pubmed.ncbi.nlm.nih.gov/27299736/
https://pubmed.ncbi.nlm.nih.gov/27299736/
https://www.benchchem.com/product/b1267312/docs?utm_src=pdf-body#a-technical-guide-to-methyl-2-cyclopropylacetate-properties-synthesis-and-applications
https://www.nbinno.com/?news/gp-methyl-1-sulfanylmethylcyclopropylacetate-a-comprehensive-overview
https://www.benchchem.com/product/b599530
https://pubmed.ncbi.nlm.nih.gov/41307432/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

As with any chemical reagent, proper handling of Methyl 2-cyclopropylacetate is essential.
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard information.

6.1. GHS Hazard Classification

Hazard Class Pictogram Signal Word Hazard Statement
o ) H226: Flammable
Flammable Liquids & Warning o
liquid and vapor[2]
Skin ) H315: Causes skin
_ o | Warning o
Corrosion/Irritation irritation[2]
Serious Eye ] H319: Causes serious
- I Warning .
Damage/Irritation eye irritation[2]
Specific Target Organ ] H335: May cause
. ! Warning . .
Toxicity respiratory irritation[2]

6.2. Handling and Storage Recommendations

» Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat[8]. Keep away from heat,
sparks, and open flames. Ground and bond containers when transferring material to prevent
static discharge[8].

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[9]. Keep
away from oxidizing agents and strong bases.

Conclusion

Methyl 2-cyclopropylacetate is a chemical intermediate of significant value, bridging
fundamental organic chemistry with advanced applications in pharmaceutical development. Its
well-defined spectroscopic signature allows for straightforward identification, while established
synthetic routes enable its reliable production. The compound's reactivity, centered on the ester
functional group and the stable yet electronically unique cyclopropyl ring, provides chemists
with a versatile tool for molecular construction. Its role as a precursor to complex molecules
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underscores the growing importance of strained ring systems in the design of next-generation
therapeutics.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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